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Frequently Asked Questions

Why can't my method separate FB2 and FB3? FB2 and FB3 are structural isomers. They share the

same precursor and product ion pairs in MS analysis, meaning they will co-elute and be detected in the

same MRM channel without a chromatographic method that can distinguish them [1].

Does this also affect the stable isotope-labeled internal standard FB2-13C34? The stable isotope

label (13C34) increases the mass of the internal standard, so it is easily distinguished from native FB2

by the mass spectrometer. However, the chromatographic behavior of FB2-13C34 is nearly identical

to that of native FB2. Therefore, if your method successfully separates native FB2 from FB3, the

internal standard FB2-13C34 will also be separated from FB3.

Troubleshooting Guide: Resolving FB2/FB3 Co-elution

The primary solution involves optimizing the liquid chromatography (LC) conditions to achieve baseline

separation. The following table summarizes the key parameters to investigate.
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Parameter Issue Recommended Action

Chromatographic
Column

Standard C18 columns
may lack sufficient

selectivity for these
isomers.

Switch to a CORTECS C18 column (2.1 mm × 100
mm, 1.6 μm). This column has demonstrated

baseline separation of FB2 and FB3 [1].

Mobile Phase The composition and pH
are critical for resolution.

Use a methanol (with 0.2% formic acid) and water
(with 0.2% formic acid) gradient. Formic acid

improves compatibility with MS systems compared
to phosphate buffers [1] [2].

Gradient Program Isocratic conditions may
not provide enough

separation power.

Implement an optimized gradient elution program
to increase methanol concentration, improving

resolution from the solvent front and between the
two analytes [1] [2].

Detailed Optimized Protocol

The following protocol, adapted from a 2022 UPLC-MS/MS method, provides a specific workflow for the

simultaneous analysis of multiple fumonisins, including the separation of FB2 and FB3 [1].

Sample Preparation

Extraction: Homogenize samples with acetonitrile/water/formic acid (74/25/1, v/v/v). Use

shaking and ultrasonication for efficient extraction (>90% recovery) [1].
Clean-up: For complex matrices like feed or excreta, use a mixed-mode strong anion
exchange (MAX) solid-phase extraction (SPE) cartridge for purification. This step effectively
removes ionized impurities that can interfere with the analysis [1].

LC-MS/MS Analysis

Column: CORTECS C18 (2.1 mm × 100 mm, 1.6 μm) [1].

Mobile Phase:
A: Water with 0.2% formic acid

B: Methanol with 0.2% formic acid
Gradient Program: A specific gradient is required for separation. While the exact profile should

be optimized in-lab, the method involves a gradient starting from a lower percentage of B (e.g.,
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30%) and increasing it over the run [1].

MS Detection: Use Multiple Reaction Monitoring (MRM) mode. Note that FB2 and FB3 will be
monitored in the same MRM transition but will appear as two distinct chromatographic peaks

when separated [1] [3].

The following workflow diagram summarizes this optimized analytical process.

Sample (Feed/Excreta)

Extraction with ACN/Water/Formic Acid

Centrifugation & Collection

Split Extract

Path A: Direct Analysis
(Dilute with ¹³C-FBs IS)

Path B: Total FBs Analysis
(Add ¹³C-FBs IS & Alkaline Hydrolysis)

UPLC-MS/MS Analysis Clean-up: MAX SPE Cartridge

UPLC-MS/MS Analysis
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Key Technical Considerations

Confirming Separation: Always analyze individual standard solutions of FB2 and FB3 to confirm that
your method achieves baseline resolution before running samples.

Internal Standard Use: The stable isotope-labeled internal standard FB2-13C34 is crucial for
correcting for analyte loss during sample preparation and variations in instrument response. It elutes

very close to, but is mass-resolved from, the native FB2 peak [1].
Alternative Techniques: While not required for separation, High-Resolution Mass Spectrometry

(HRMS) like LC-Orbitrap MS can definitively identify and characterize fumonisins and their analogs
based on exact mass measurements, which is useful for discovering unknown modified forms [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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